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Compound of Interest

Compound Name: DJK-5

Cat. No.: B12364221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of DJK-5, a

D-enantiomeric peptide with potent anti-biofilm properties. Adherence to these guidelines is

critical to ensure personal safety and maintain a secure laboratory environment.

Immediate Safety and Personal Protective Equipment
(PPE)
When handling DJK-5, particularly in its powdered form, a comprehensive approach to

personal protection is mandatory to prevent inhalation, ingestion, or skin contact.[1] The

following table summarizes the required and recommended PPE.
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Protection Type Required Equipment Specifications and Remarks

Eye Protection Splash goggles

Must be worn at all times to

protect against dust particles

and splashes.

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

recommended. Inspect for

tears before use.

Body Protection Full laboratory suit
Provides coverage against

spills and contamination.

Foot Protection Closed-toe boots
Should be worn to protect

against spills.

Respiratory Protection Dust respirator

Essential when handling the

powdered form to prevent

inhalation.

Enhanced Respiratory

Protection

Self-Contained Breathing

Apparatus (SCBA)

Recommended for handling

large quantities or in case of

insufficient ventilation to avoid

inhalation of the product.[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is crucial for the safe handling of DJK-5 from preparation to disposal.

The following diagram outlines the recommended operational sequence.
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Figure 1: Recommended workflow for the safe handling of DJK-5.
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Health and Safety Data
While DJK-5 is not classified as a hazardous product under EU regulations, it may cause

irritation upon contact.[1] The following table summarizes potential health effects and first aid

measures.

Exposure Route Potential Symptoms First Aid Measures

Inhalation
May cause respiratory tract

irritation.[1]

Move the person to fresh air. If

breathing is difficult, provide

artificial respiration.[1]

Ingestion
May be harmful if swallowed.

[1]

Do not induce vomiting. Rinse

mouth with water. Never give

anything by mouth to an

unconscious person.[1]

Skin Contact

May cause skin irritation. May

be harmful if absorbed through

the skin.[1]

Wash the affected area with

soap and plenty of water.[1]

Eye Contact May cause eye irritation.[1]

Check for and remove any

contact lenses. Flush eyes with

water as a precaution.[1]

Storage and Disposal Plan
Proper storage and disposal are critical for maintaining a safe laboratory environment.

Storage
Container: Keep the container tightly closed.[1]

Temperature: Store at or below 5°C (41°F).[1]

Incompatibilities: Keep away from strong oxidizing reagents.[1]

Spill Management
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Small Spills: Use appropriate tools to carefully place the spilled material into a designated

waste disposal container.[1]

Large Spills: Use a shovel to transfer the spilled material into a convenient waste disposal

container.[1]

Disposal
Waste materials must be disposed of in accordance with federal, state, and local environmental

control regulations.[1] While the product itself and its degradation products are not classified as

toxic, it is prudent to handle all chemical waste with care.[1]

This guide is intended to provide essential safety information for handling DJK-5. Researchers

should always consult their institution's specific safety protocols and the complete Safety Data

Sheet (SDS) before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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